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Compound of Interest

Compound Name: H-1152 dihydrochloride

Cat. No.: B1672575 Get Quote

This guide provides essential safety and logistical information for the proper disposal of H-1152
dihydrochloride, a selective Rho-kinase (ROCK) inhibitor used in laboratory research.[1][2][3]

While Safety Data Sheets (SDS) for H-1152 dihydrochloride state that it is not classified as a

hazardous substance or mixture, it is imperative to follow standard laboratory safety protocols

and adhere to all local, state, and federal regulations for chemical waste disposal.[4]

Key Safety and Chemical Data
Proper handling and disposal of any laboratory chemical require an understanding of its

fundamental properties and associated hazards. The following table summarizes key

quantitative data for H-1152 dihydrochloride.

Property Value Reference

CAS Number 871543-07-6 [4]

Molecular Formula C₁₆H₂₃Cl₂N₃O₂S [4]

Molecular Weight 392.34 g/mol [3][4]

Storage Temperature 4°C, sealed [4]

Incompatible Materials
Strong acids/alkalis, strong

oxidizing/reducing agents
[4]
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Standard Disposal Protocol for H-1152
Dihydrochloride
The following protocol outlines the recommended step-by-step procedure for the disposal of H-
1152 dihydrochloride. This protocol is based on standard laboratory practices for non-

hazardous chemical waste and information from supplier Safety Data Sheets.

I. Personal Protective Equipment (PPE)
Before beginning any disposal procedures, ensure you are wearing the appropriate personal

protective equipment.

Eye Protection: Wear safety goggles with side shields.[4]

Hand Protection: Use protective chemical-resistant gloves.[4]

Body Protection: Wear an impervious lab coat or clothing.[4]

Respiratory Protection: If there is a risk of dust or aerosol formation, use a suitable

respirator.[4]

II. Disposal of Unused Solid H-1152 Dihydrochloride
Collection: Carefully collect the solid H-1152 dihydrochloride into a designated and clearly

labeled chemical waste container. Avoid generating dust.

Labeling: Label the waste container with the chemical name ("H-1152 dihydrochloride")

and any other information required by your institution's environmental health and safety

(EHS) office.

Storage: Store the sealed waste container in a cool, well-ventilated area, away from

incompatible materials, until it is collected by your institution's hazardous waste management

service.[4]

Regulatory Compliance: Dispose of the substance in accordance with all prevailing country,

federal, state, and local regulations.[4]
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III. Disposal of H-1152 Dihydrochloride Solutions
Small Spills: For small spills of solutions containing H-1152 dihydrochloride, absorb the

liquid with a non-reactive absorbent material such as diatomite or universal binders.[4]

Containment: Once absorbed, scoop the material into a designated chemical waste

container.

Decontamination: Decontaminate the spill area and any affected equipment by scrubbing

with alcohol.[4]

Waste Collection: Dispose of the contaminated absorbent material and cleaning supplies as

chemical waste, following the same labeling and storage procedures as for the solid

chemical.

Environmental Precautions: Do not let the product or solutions enter drains or water courses.

[4]

IV. Disposal of Contaminated Labware
Glassware: Thoroughly rinse any glassware that has come into contact with H-1152
dihydrochloride with a suitable solvent (e.g., alcohol) followed by water. The initial rinsate

should be collected and disposed of as chemical waste.

Consumables: Dispose of contaminated consumables such as pipette tips, tubes, and gloves

in a designated solid chemical waste container.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of H-1152
dihydrochloride.
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Caption: Disposal workflow for H-1152 dihydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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